1-(2-chlorophenyl)-3-(2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl)urea

• IUPAC Name: 1-(2-chlorophenyl)-3-[2-(dimethylamino)-2-(1-methylindol-3-yl)ethyl]urea
• InChI: InChI=1S/C20H23ClN4O/c1-24(2)19(15-13-25(3)18-11-7-4-8-14(15)18)12-22-20(26)23-17-10-6-5-9-16(17)21/h4-11,13,19H,12H2,1-3H3,(H2,22,23,26)
• InChI Key: NHJYSWILEADZJV-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)C(CNC(=O)NC3=CC=CC=C3Cl)N(C)C
• Molecular Formula: C20H23ClN4O
• Molecular Weight: 370.9 g/mol

Description

1-(2-chlorophenyl)-3-(2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl)urea, also known as DMU-212, is a synthetic compound that has been extensively studied for its potential therapeutic applications. DMU-212 belongs to the class of urea derivatives and has been shown to exhibit a variety of biological activities.

Scientific Research Applications

Pharmacological Research Tools

One significant application of related compounds is in the development of pharmacological research tools. For instance, a study identified 3-(4-chlorophenyl)-3-(2-(dimethylamino)ethyl)isochroman-1-one hydrochloride (AC-7954) as a nonpeptidic agonist of the urotensin-II receptor. This compound, sharing a similar chemical moiety with dimethylamino and chlorophenyl groups, was found to have an EC50 of 300 nM at the human UII receptor, demonstrating high selectivity. The investigation highlighted its potential as both a pharmacological tool for studying the UII receptor and as a lead for drug development (Croston et al., 2002).